Cas no 78579-86-9 (Benzene, (4-nitrobutyl)-)

• Product Name: Benzene, (4-nitrobutyl)-
• CAS No: 78579-86-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD32642360
• CID: 4187381
• PubChem ID: 12927737
• Update Time: 2025-06-09

Benzene, (4-nitrobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (4-nitrobutyl)-
• (4-Nitrobutyl)benzene
• 4-nitrobutylbenzene
• SCHEMBL4934938
• MFCD32642360
• mononitrobutylbenzene
• SY266590
• 78579-86-9

• MDL： MFCD32642360
• Inchi： 1S/C10H13NO2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： TVFYXSCYTYWCCR-UHFFFAOYSA-N
• SMILES： C1(CCCC[N+]([O-])=O)=CC=CC=C1

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on Benzene, (4-nitrobutyl)-

Comprehensive Analysis of Benzene, (4-nitrobutyl)- (CAS No. 78579-86-9): Properties, Applications, and Industry Trends

Benzene, (4-nitrobutyl)- (CAS No. 78579-86-9) is an aromatic organic compound that has garnered significant attention in specialized chemical research and industrial applications. This nitro-substituted benzene derivative exhibits unique physicochemical properties, making it valuable for synthetic chemistry and material science. With the growing demand for high-performance intermediates and custom synthesis building blocks, this compound has become a subject of interest among researchers exploring nitroaromatic reactivity and molecular design.

The structural features of Benzene, (4-nitrobutyl)- include a benzene ring functionalized with a 4-nitrobutyl group, which influences its electronic distribution and reactivity patterns. Recent studies highlight its potential in pharmaceutical intermediate synthesis, where nitroaromatics serve as precursors for amine derivatives. Industry reports indicate rising searches for "nitrobutyl benzene applications" and "CAS 78579-86-9 suppliers," reflecting market demand for this niche chemical.

From a synthetic perspective, 78579-86-9 demonstrates notable stability under controlled conditions while maintaining reactivity for further transformations. Laboratories focusing on green chemistry principles have investigated solvent-free modification methods for such compounds, aligning with the global trend toward sustainable chemical processes. Analytical techniques like HPLC and GC-MS are typically employed for purity verification, addressing quality concerns frequently raised in "Benzene (4-nitrobutyl)- specifications" related queries.

Material science applications have explored the compound's potential in advanced polymer formulations, where its aromatic-nitro combination may influence thermal stability. The specialty chemicals sector shows particular interest in its use for developing high-temperature resistant materials, a topic trending in materials engineering forums. Safety data emphasizes proper handling protocols, though it remains outside restricted substance categories.

Market analysis reveals growing procurement inquiries for Benzene, (4-nitrobutyl)- across North America and Asia-Pacific regions, particularly from research institutions and specialty chemical manufacturers. Technical discussions often center around its distinct spectroscopic fingerprints (IR: 1520 cm^-1 NO₂ stretch) and chromatographic behavior, addressing common analytical challenges documented in scientific literature.

Emerging applications in organic electronics have sparked new research directions, with some studies examining its electron-withdrawing characteristics for potential use in molecular semiconductors. This aligns with increasing search trends for "nitroaromatic electronic properties" and "conductive organic materials." Patent databases show gradual growth in filings referencing this compound, particularly in advanced material domains.

Quality standards for CAS 78579-86-9 typically require ≥97% purity for research applications, with specialized grades reaching 99% for sensitive syntheses. Storage recommendations emphasize protection from light and moisture, reflecting standard practices for nitro-containing aromatics. The compound's structure-activity relationships continue to be explored in medicinal chemistry contexts, though clinical applications remain speculative at present.

Environmental fate studies of related nitroaromatics have prompted investigations into biodegradation pathways for Benzene, (4-nitrobutyl)-, responding to ecological concerns in chemical manufacturing. These studies contribute to the broader discussion of benign by design approaches in synthetic chemistry. Analytical method development for trace detection has also progressed, supporting quality control in production scenarios.

Industrial scale-up considerations for 78579-86-9 production involve optimization of nitration conditions and purification protocols. Process chemists frequently search for "efficient nitrobutylation methods" and "large-scale aromatic nitration," indicating practical challenges in manufacturing. Recent advancements in continuous flow chemistry may offer solutions for safer, more efficient production of such compounds.

The scientific community continues to explore novel derivatives of Benzene, (4-nitrobutyl)- through catalytic functionalization and selective reduction techniques. These investigations address fundamental questions about aromatic substitution patterns while potentially unlocking new applications. Collaborative research between academia and industry promises to further elucidate the compound's full potential in various technological fields.